3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-(2-chlorophenyl)-6-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4S/c18-14-9-5-4-8-13(14)16-19-20-17-22(16)21-15(23-17)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key: HKUPKSIPQYZAGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=NN3C(=NN=C3S2)C4=CC=CC=C4Cl
• Molecular Formula: C17H13ClN4S
• Molecular Weight: 340.8 g/mol

Description

3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as CPTT, is a heterocyclic compound that has shown promising results in various scientific research studies. This compound has been synthesized using several methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential applications in the field of scientific research.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in the target cells. 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation and pain. 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been reported to exhibit neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for use in lab experiments. It is easily synthesized using simple methods, and it exhibits potent biological activity at low concentrations. However, 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives with improved solubility and bioavailability. Another area of interest is the investigation of 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole's potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are also needed to elucidate the mechanism of action of 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved using various methods, including the reaction of 2-phenylethylamine with 2-chlorobenzaldehyde, followed by the reaction of the resulting Schiff base with thiocarbohydrazide. Another method involves the reaction of 2-phenylethylamine with 2-chlorobenzaldehyde, followed by the reaction of the resulting imine with thiosemicarbazide. Both methods have been reported to yield high purity 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. It has been shown to possess antifungal, antibacterial, and anticancer properties. 3-(2-chlorophenyl)-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been reported to exhibit anti-inflammatory and analgesic effects.